8-(Trifluoromethyl)-5,6-dihydroindolizine-7-carboxylic acid

• Molecular Formula: C10H8F3NO2
• Molecular Weight: 231.17 g/mol
• IUPAC Name: 8-(trifluoromethyl)-5,6-dihydroindolizine-7-carboxylic acid
• InChI: InChI=1S/C10H8F3NO2/c11-10(12,13)8-6(9(15)16)3-5-14-4-1-2-7(8)14/h1-2,4H,3,5H2,(H,15,16)
• InChI Key: DPTABVIKIOJPMX-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C=CC=C2C(=C1C(=O)O)C(F)(F)F

Description

8-(Trifluoromethyl)-5,6-dihydroindolizine-7-carboxylic acid is a heterocyclic compound featuring a partially saturated indolizine core (5,6-dihydroindolizine) substituted with a trifluoromethyl (-CF₃) group at position 8 and a carboxylic acid (-COOH) group at position 6. The indolizine scaffold, a fused bicyclic system of pyrrole and pyridine, confers unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 8-(Trifluoromethyl)-5,6-dihydroindolizine-7-carboxylic acid typically involves multi-step organic reactions One common method includes the cyclization of appropriate precursors under controlled conditions

Industrial Production Methods: Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow chemistry and the use of automated reactors can enhance the efficiency of the synthesis process. Additionally, purification methods like recrystallization and chromatography are employed to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions: 8-(Trifluoromethyl)-5,6-dihydroindolizine-7-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, often facilitated by catalysts.

Common Reagents and Conditions:

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

8-(Trifluoromethyl)-5,6-dihydroindolizine-7-carboxylic acid has diverse applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s unique structure allows it to interact with biological targets, making it useful in the study of enzyme inhibition and receptor binding.

Industry: It is employed in the production of specialty chemicals and materials with specific properties, such as increased stability and reactivity.

Mechanism of Action

The mechanism of action of 8-(Trifluoromethyl)-5,6-dihydroindolizine-7-carboxylic acid involves its interaction with molecular targets through various pathways:

Molecular Targets: The compound can bind to enzymes and receptors, altering their activity and leading to biological effects.

Pathways Involved: It may modulate signaling pathways by inhibiting or activating specific proteins, thereby influencing cellular processes.

Comparison with Similar Compounds

Research Implications

• Medicinal Chemistry : The -CF₃ group could improve blood-brain barrier penetration, while the -COOH group enables salt formation for enhanced solubility .
• Materials Science: The indolizine core’s electronic properties may suit optoelectronic materials, contrasting with quinoline’s use in fluorescent dyes .